Cas no 865199-73-1 (methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate
- methyl 2-((Z)-2-(cinnamoylimino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate
- 3(2H)-Benzothiazoleacetic acid, 6-methoxy-2-[(1-oxo-3-phenyl-2-propen-1-yl)imino]-, methyl ester
-
- Inchi: 1S/C20H18N2O4S/c1-25-15-9-10-16-17(12-15)27-20(22(16)13-19(24)26-2)21-18(23)11-8-14-6-4-3-5-7-14/h3-12H,13H2,1-2H3
- InChI Key: PZSPZCHFWBNJHB-UHFFFAOYSA-N
- SMILES: S1C2=CC(OC)=CC=C2N(CC(OC)=O)C1=NC(=O)C=CC1=CC=CC=C1
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 559.9±60.0 °C(Predicted)
- pka: -2.42±0.20(Predicted)
methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1366-1478-2μmol |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-5μmol |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-10μmol |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-20μmol |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-1mg |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-2mg |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-3mg |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-4mg |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-5mg |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-1478-10mg |
methyl 2-[(2Z)-6-methoxy-2-{[(2E)-3-phenylprop-2-enoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865199-73-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate
Comprehensive Analysis of Methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-73-1)
The compound methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-73-1) is a sophisticated organic molecule with a unique structural framework. Its intricate name reflects the presence of multiple functional groups, including a benzothiazole core, a methoxy substituent, and an acrylimino moiety. This combination of features makes it a subject of interest in pharmaceutical and materials science research. Researchers often explore its potential applications in drug discovery, particularly in targeting enzyme inhibition or as a fluorescent probe due to its conjugated system.
In recent years, the demand for heterocyclic compounds like benzothiazole derivatives has surged, driven by their versatility in medicinal chemistry. The Z/E isomeric configuration in this compound adds a layer of complexity, influencing its biological activity and physicochemical properties. Scientists frequently investigate how such structural nuances affect binding affinity or solubility, topics that align with trending searches like "how to improve drug solubility" or "role of isomerism in drug design." These queries highlight the growing intersection of synthetic chemistry and computational modeling in optimizing molecular performance.
The CAS No. 865199-73-1 is also notable for its potential in photodynamic therapy (PDT), a hot topic in cancer research. The benzothiazole scaffold is known for its photoactive properties, and modifications like the methoxy group can fine-tune light absorption. This aligns with frequent searches such as "PDT agents with low toxicity" or "benzothiazoles in cancer treatment." Such applications underscore the compound's relevance in cutting-edge therapeutic strategies, where selectivity and minimal side effects are paramount.
From a synthetic perspective, the preparation of methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multi-step reactions, including condensation and esterification. Chemists often optimize these steps to enhance yield and purity, addressing common challenges like "how to reduce byproducts in organic synthesis." The compound's ester functionality also makes it a candidate for prodrug development, a trending area in drug delivery systems. This connects to popular queries like "prodrug design principles" or "esterase-sensitive drug release," reflecting broader industry interests.
In materials science, the compound's conjugated double bonds and aromatic systems suggest potential in organic electronics. Researchers exploring "organic semiconductors" or "fluorescent sensors" may find this molecule intriguing due to its tunable electronic properties. The phenylprop-2-enoyl segment, for instance, could contribute to charge transport, a critical factor in devices like OLEDs. Such applications resonate with the rise of sustainable technologies and the search for "eco-friendly electronic materials."
Quality control and analytical characterization of CAS No. 865199-73-1 are equally vital. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its structure and purity. These methods align with frequent searches such as "HPLC method development for heterocycles" or "NMR interpretation of complex molecules," emphasizing the need for robust analytical protocols in modern chemistry.
In summary, methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a multifaceted compound with applications spanning pharmaceuticals, photodynamic therapy, and materials science. Its structural complexity and functional diversity make it a compelling subject for ongoing research, addressing both fundamental questions and practical challenges in chemistry and beyond.
865199-73-1 (methyl 2-(2Z)-6-methoxy-2-{(2E)-3-phenylprop-2-enoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)